4-Chloro-3-hydroxy-5-methoxy-benzoic Acid Methyl Ester

• Molecular Formula: C9H9ClO4
• Molecular Weight: 216.62 g/mol
• IUPAC Name: methyl 4-chloro-3-hydroxy-5-methoxybenzoate
• InChI: InChI=1S/C9H9ClO4/c1-13-7-4-5(9(12)14-2)3-6(11)8(7)10/h3-4,11H,1-2H3
• InChI Key: JBYISBDGYKHFRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Cl)O)C(=O)OC

Description

4-Chloro-3-hydroxy-5-methoxy-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C9H9ClO4 and its molecular weight is 216.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.9 g (19.3 mmol) of 4-Chloro-3,5-dihydroxy-benzoic acid methyl ester was dissolved in 250 ml of DMF and treated at 0° C. with 8.6 g (62 mmol) of potassium carbonate and 2.72 g (19.2 mmol) of iodomethane. The reaction solution was stirred at RT for 16 h. The solvent was removed under reduced pressure, the residue was taken-up in ethyl acetate and this solution was washed three times with water and twice with saturated aqueous sodium chloride. The organic phase was dried with sodium sulphate, filtered and the solvent was removed under reduced pressure. The residue was chromatographed on silica gel eluting with n-heptane/ethyl acetate (5/1).